3-(2-fluorophenyl)-5-{[2-(3-methylphenyl)-1-pyrrolidinyl]carbonyl}isoxazole

• IUPAC Name: [3-(2-fluorophenyl)-1,2-oxazol-5-yl]-[2-(3-methylphenyl)pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C21H19FN2O2/c1-14-6-4-7-15(12-14)19-10-5-11-24(19)21(25)20-13-18(23-26-20)16-8-2-3-9-17(16)22/h2-4,6-9,12-13,19H,5,10-11H2,1H3
• InChI Key: GYJQLJMKAMBDGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2CCCN2C(=O)C3=CC(=NO3)C4=CC=CC=C4F
• Molecular Formula: C21H19FN2O2
• Molecular Weight: 350.4 g/mol

Description

3-(2-fluorophenyl)-5-{[2-(3-methylphenyl)-1-pyrrolidinyl]carbonyl}isoxazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-(2-fluorophenyl)-5-{[2-(3-methylphenyl)-1-pyrrolidinyl]carbonyl}isoxazole is not fully understood. However, studies have suggested that it may act by inhibiting specific enzymes or proteins involved in disease processes, leading to the suppression of disease symptoms.
Biochemical and Physiological Effects:
Studies have shown that 3-(2-fluorophenyl)-5-{[2-(3-methylphenyl)-1-pyrrolidinyl]carbonyl}isoxazole exhibits various biochemical and physiological effects. For instance, it has been shown to exhibit anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of inflammatory diseases. Additionally, it has also been shown to induce apoptosis in cancer cells, which may be useful in the treatment of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(2-fluorophenyl)-5-{[2-(3-methylphenyl)-1-pyrrolidinyl]carbonyl}isoxazole is its potential use as a fluorescent probe in biological imaging. It has been shown to exhibit high fluorescence intensity and good photostability, making it a promising candidate for this application. However, one of the main limitations of this compound is its poor solubility in aqueous solutions, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 3-(2-fluorophenyl)-5-{[2-(3-methylphenyl)-1-pyrrolidinyl]carbonyl}isoxazole. One potential direction is to investigate its potential use in the treatment of Alzheimer's disease, as studies have shown that it may exhibit neuroprotective effects. Additionally, further studies may be conducted to improve its solubility in aqueous solutions, which may expand its potential applications in various fields. Finally, it may also be studied for its potential use as a fluorescent probe in other imaging techniques, such as super-resolution microscopy.
In conclusion, 3-(2-fluorophenyl)-5-{[2-(3-methylphenyl)-1-pyrrolidinyl]carbonyl}isoxazole is a promising compound with potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages, limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound may lead to the development of new drugs and imaging techniques, which may have significant implications in the field of medicine.

Synthesis Methods

The synthesis of 3-(2-fluorophenyl)-5-{[2-(3-methylphenyl)-1-pyrrolidinyl]carbonyl}isoxazole involves the reaction of 2-(3-methylphenyl)-1-pyrrolidinylamine with 2-fluorobenzoyl chloride, followed by the reaction of the resulting product with hydroxylamine hydrochloride and triethylamine. The final product is obtained by recrystallizing the crude product in ethyl acetate.

Scientific Research Applications

3-(2-fluorophenyl)-5-{[2-(3-methylphenyl)-1-pyrrolidinyl]carbonyl}isoxazole has been studied extensively for its potential applications in various fields. In medicinal chemistry, it has been investigated as a potential drug candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and inflammation. In addition, it has also been studied for its potential use as a fluorescent probe in biological imaging.